Cas no 62609-00-1 (Phenol, dichloro-4-methyl-)

• Product Name: Phenol, dichloro-4-methyl-
• CAS No: 62609-00-1
• MF: C₇H₆Cl₂O
• MW: 177.027940273285
• CID: 438264
• PubChem ID: 12311536
• Update Time: 2025-04-19

Phenol, dichloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, dichloro-4-methyl-
• 2,3-dichloro-4-methylphenol
• Dichloro-4-methylphenol
• CS-0194015
• SCHEMBL9849381
• 62609-00-1
• AB92745
• DTXSID80487259
• AKOS027313090
• MFCD18976075
• E91788
• 33963-35-8

• Inchi： 1S/C7H6Cl2O/c1-4-2-3-5(10)7(9)6(4)8/h2-3,10H,1H3
• InChI Key： MCCTUAKNFRUXLR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)O)Cl

Computed Properties

• Exact Mass: 175.97968
• Monoisotopic Mass: 175.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23